4-O-Tert-butyl 1-O-(4-oxo-1,2,3-benzotriazin-3-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanedioate
4-O-Tert-butyl 1-O-(4-oxo-1,2,3-benzotriazin-3-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanedioate
Brand Name:
Vulcanchem
CAS No.:
114119-84-5
VCID:
VC20861977
InChI:
InChI=1S/C30H28N4O7/c1-30(2,3)40-26(35)16-25(28(37)41-34-27(36)22-14-8-9-15-24(22)32-33-34)31-29(38)39-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-15,23,25H,16-17H2,1-3H3,(H,31,38)/t25-/m0/s1
SMILES:
CC(C)(C)OC(=O)CC(C(=O)ON1C(=O)C2=CC=CC=C2N=N1)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
Molecular Formula:
C30H28N4O7
Molecular Weight:
556.6 g/mol
4-O-Tert-butyl 1-O-(4-oxo-1,2,3-benzotriazin-3-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanedioate
CAS No.: 114119-84-5
Cat. No.: VC20861977
Molecular Formula: C30H28N4O7
Molecular Weight: 556.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114119-84-5 |
|---|---|
| Molecular Formula | C30H28N4O7 |
| Molecular Weight | 556.6 g/mol |
| IUPAC Name | 4-O-tert-butyl 1-O-(4-oxo-1,2,3-benzotriazin-3-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanedioate |
| Standard InChI | InChI=1S/C30H28N4O7/c1-30(2,3)40-26(35)16-25(28(37)41-34-27(36)22-14-8-9-15-24(22)32-33-34)31-29(38)39-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-15,23,25H,16-17H2,1-3H3,(H,31,38)/t25-/m0/s1 |
| Standard InChI Key | LRGBBPCXOBXJGL-VWLOTQADSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)C[C@@H](C(=O)ON1C(=O)C2=CC=CC=C2N=N1)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
| SMILES | CC(C)(C)OC(=O)CC(C(=O)ON1C(=O)C2=CC=CC=C2N=N1)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
| Canonical SMILES | CC(C)(C)OC(=O)CC(C(=O)ON1C(=O)C2=CC=CC=C2N=N1)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
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